4-chloro-1-(5-fluoro-1H-indol-3-yl)-butan-1-one

• Molecular Formula: C12H11ClFNO
• Molecular Weight: 239.67 g/mol
• IUPAC Name: 4-chloro-1-(5-fluoro-1H-indol-3-yl)butan-1-one
• InChI: InChI=1S/C12H11ClFNO/c13-5-1-2-12(16)10-7-15-11-4-3-8(14)6-9(10)11/h3-4,6-7,15H,1-2,5H2
• InChI Key: GPNSGYCDYDXWRA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CN2)C(=O)CCCCl

Description

4-chloro-1-(5-fluoro-1H-indol-3-yl)-butan-1-one is a useful research compound. Its molecular formula is C12H11ClFNO and its molecular weight is 239.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a magnetically stirred mixture of AlCl3 (25 g, 0.19 mol) in dichloromethane, 4-chloro-butyryl chloride (21 ml, 0.19 mol) was slowly added at 0° C. The resulting mixture was stirred for 30 minutes and 5-fluoro-1H-indole (25 g, 0.19 mol) was slowly added. After stirring for another 30 minutes the formed orange mixture was poured onto concentrated hydrochloric acid (140 ml) and ice (200 ml) to give a pink precipitate. The precipitate was collected by filtration to give pink 4-chloro-1-(5-fluoro-1H-indol-3-yl)-butan-1-one (29 gram, 65% yield). 1H-NMR (400 MHz, DMSO-d6) δ 2.09 (quintet, J=7, 2H), 3.02 (t, J=7, 2H), 3.70 (t, J=7, 2H), 7.07 (dt, J˜9 and 2, 1H), 7.49 (dd, J˜9 and 4, 1H), 7.85 (dd, J˜9 and 2, 1H), 8.41 (d, J˜3, 1H), 12.21 (br s, 1H).